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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3-Diisopropylurea-d14, a deuterated

analog of a primary degradation product of the herbicide Bromacil. This document is intended

to serve as a comprehensive resource, detailing its chemical properties, typical analytical

specifications, and applications in scientific research, particularly as an internal standard in

analytical chemistry.

Introduction
1,3-Diisopropylurea-d14 is a stable isotope-labeled form of 1,3-Diisopropylurea. The

substitution of hydrogen atoms with deuterium provides a distinct mass signature, making it an

ideal internal standard for quantitative analysis using mass spectrometry-based methods. Its

primary application lies in the accurate detection and quantification of its non-labeled

counterpart, which is a significant metabolite formed during the photocatalyzed degradation of

Bromacil.[1][2]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15557294#bc-rfq
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14-for-advanced-research-applications
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14-for-advanced-research-applications
https://www.pharmaffiliates.com/en/2733161-36-7-1-3-diisopropylurea-d14-pasti033230.html
https://www.usbio.net/biochemicals/411091/13Diisopropyluread14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of 1,3-Diisopropylurea-d14 is presented

below.

Property Value Reference

Chemical Name 1,3-Diisopropylurea-d14 [1]

Synonyms

Diptocarpamidine-d14, N,N'-

Bis(1-methylethyl)urea-d14,

N,N'-Diisopropylurea-d14

[1]

CAS Number 2733161-36-7 [1]

Molecular Formula C₇H₂D₁₄N₂O [1][2]

Molecular Weight 158.30 g/mol [1][2]

Appearance White Solid [1]

Storage Conditions -20°C [2]

Representative Certificate of Analysis Data
While a specific Certificate of Analysis (CoA) is proprietary to the supplier and provided upon

purchase, the following table summarizes the typical quantitative data expected for a high-

purity batch of 1,3-Diisopropylurea-d14.[3]

Parameter Specification Analytical Method

Chemical Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity ≥99 atom % D Mass Spectrometry (MS)

Isotopic Enrichment
Deuterium incorporation at

specified positions

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Identity Confirmation Conforms to the structure
¹H NMR, ¹³C NMR, Mass

Spectrometry
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Experimental Protocols
Detailed methodologies for the quality control and application of 1,3-Diisopropylurea-d14 are

crucial for obtaining reliable experimental results. Below are representative protocols for its

analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is designed to assess the chemical purity of 1,3-Diisopropylurea-d14.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Injection Volume: 10 µL.

Procedure: A known concentration of the sample is dissolved in the mobile phase, injected

into the HPLC system, and the peak area is used to calculate the purity against a reference

standard.

Isotopic Purity and Identity Confirmation by Mass
Spectrometry (MS)
This protocol is for confirming the molecular weight and assessing the isotopic enrichment.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Ionization Mode: Positive ion mode.
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Sample Preparation: The sample is dissolved in a suitable solvent such as methanol or

acetonitrile with 0.1% formic acid.

Data Acquisition: Full scan mode to determine the mass-to-charge ratio (m/z) of the

molecular ion.

Analysis: The measured m/z is compared to the theoretical mass of 1,3-Diisopropylurea-
d14. The isotopic distribution is analyzed to confirm the level of deuterium incorporation.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is used to confirm the chemical structure and the positions of deuterium

labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated solvent such as Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-

d₆).

Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

Analysis: The ¹H NMR spectrum is expected to show a significant reduction in signal

intensity for the isopropyl protons due to deuteration. The ¹³C NMR spectrum will show

characteristic shifts for the carbonyl and isopropyl carbons, confirming the carbon skeleton.

Synthesis Overview
The synthesis of 1,3-Diisopropylurea-d14 typically involves the reaction of a deuterated

precursor with a suitable reagent to form the urea linkage. A common synthetic route for ureas

involves the reaction of an isocyanate with an amine. For the deuterated analog, this would

likely involve deuterated isopropylamine and a suitable carbonyl source.
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A simplified synthetic pathway for 1,3-Diisopropylurea-d14.

Application Workflow: Internal Standard for
Bromacil Degradation Analysis
The primary use of 1,3-Diisopropylurea-d14 is as an internal standard in the quantification of

1,3-Diisopropylurea in environmental or biological samples. The following workflow illustrates

this application.
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Workflow for using 1,3-Diisopropylurea-d14 as an internal standard.
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Conclusion
1,3-Diisopropylurea-d14 is a critical analytical tool for researchers studying the environmental

fate of the herbicide Bromacil. Its well-defined chemical and physical properties, combined with

its high isotopic purity, make it an excellent internal standard for accurate and precise

quantification. The experimental protocols and workflows described in this guide provide a solid

foundation for its effective use in a research setting. For specific lot-to-lot data, users should

always refer to the Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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